Cas no 65657-41-2 (1-(acetyloxy)Cyclohexanepropanal)

• Product Name: 1-(acetyloxy)Cyclohexanepropanal
• CAS No: 65657-41-2
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 2103575
• PubChem ID: 15647359
• Update Time: 2025-04-21

1-(acetyloxy)Cyclohexanepropanal Chemical and Physical Properties

Names and Identifiers

• 1-(acetyloxy)Cyclohexanepropanal
• DA-30736
• 65657-41-2
• SCHEMBL11655610

• Inchi： 1S/C11H18O3/c1-10(13)14-11(8-5-9-12)6-3-2-4-7-11/h9H,2-8H2,1H3
• InChI Key： WXXQDQUDSIGRKC-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1(CCC=O)CCCCC1

Computed Properties

• Exact Mass: 198.125594432Da
• Monoisotopic Mass: 198.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų